Cas no 1261893-64-4 (2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid)
2-[2-Fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both fluorine and trifluoromethyl groups, which enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The methyl substitution at the 6-position of the benzoic acid moiety further influences its electronic and steric properties, allowing for tailored reactivity in synthetic pathways. This compound is particularly useful in the development of biologically active molecules, where fluorinated aromatic systems are often employed to optimize binding affinity and pharmacokinetic profiles. Its high purity and well-defined structure ensure reproducibility in research applications.
1261893-64-4 structure
Product Name:2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid
CAS No:1261893-64-4
MF:C15H10F4O2
MW:298.232318401337
MDL:MFCD18322457
CID:1219089
PubChem ID:53228276
Update Time:2025-05-26
2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid
- 2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-6-METHYLBENZOIC ACID
- 2'-Fluoro-3-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%
- 1261893-64-4
- DTXSID30691809
- MFCD18322457
-
- MDL: MFCD18322457
- Inchi: 1S/C15H10F4O2/c1-8-4-2-5-9(12(8)14(20)21)10-6-3-7-11(13(10)16)15(17,18)19/h2-7H,1H3,(H,20,21)
- InChI Key: JLROZSMVJUMXQL-UHFFFAOYSA-N
- SMILES: FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 298.06169221g/mol
- Monoisotopic Mass: 298.06169221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3Ų
2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329734-5 g |
2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%; . |
1261893-64-4 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329734-5g |
2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%; . |
1261893-64-4 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
1261893-64-4 (2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic Acid) Related Products
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